Cas no 1340084-50-5 (1-(4-Isopropylcyclohexyl)-1h-pyrazol-5-amine)

• Product Name: 1-(4-Isopropylcyclohexyl)-1h-pyrazol-5-amine
• CAS No: 1340084-50-5
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 5295950
• Update Time: 2025-07-23

1-(4-Isopropylcyclohexyl)-1h-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Isopropylcyclohexyl)-1h-pyrazol-5-amine
• 1-[4-(propan-2-yl)cyclohexyl]-1H-pyrazol-5-amine
• 1H-Pyrazol-5-amine, 1-[4-(1-methylethyl)cyclohexyl]-

• Inchi： 1S/C12H21N3/c1-9(2)10-3-5-11(6-4-10)15-12(13)7-8-14-15/h7-11H,3-6,13H2,1-2H3
• InChI Key： SPCNWDJKEJZVSP-UHFFFAOYSA-N
• SMILES： N1(C(=CC=N1)N)C1CCC(C(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 197
• XLogP3: 2.6
• Topological Polar Surface Area: 43.8

Additional information on 1-(4-Isopropylcyclohexyl)-1h-pyrazol-5-amine

1-(4-Isopropylcyclohexyl)-1H-pyrazol-5-amine (CAS No. 1340084-50-5): A Comprehensive Overview of Its Properties and Applications

The compound 1-(4-Isopropylcyclohexyl)-1H-pyrazol-5-amine (CAS No. 1340084-50-5) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This pyrazole derivative is characterized by the presence of an isopropylcyclohexyl group attached to the 1H-pyrazol-5-amine core, which imparts distinct chemical and physical properties. Researchers and industry professionals are increasingly interested in this compound for its versatility in pharmaceutical intermediates, agrochemical formulations, and material science.

One of the key reasons for the growing interest in 1-(4-Isopropylcyclohexyl)-1H-pyrazol-5-amine is its role as a building block in the synthesis of more complex molecules. The pyrazole ring system is a common motif in many biologically active compounds, and the addition of the isopropylcyclohexyl moiety enhances its lipophilicity and stability. This makes it an attractive candidate for drug discovery programs, particularly in the development of central nervous system (CNS) therapeutics and anti-inflammatory agents. Recent studies have explored its potential as a precursor for kinase inhibitors, which are a hot topic in cancer research.

In the agrochemical sector, 1-(4-Isopropylcyclohexyl)-1H-pyrazol-5-amine has shown promise as a key intermediate for the synthesis of novel pesticides and herbicides. The compound's ability to modulate plant growth and protect crops from pests aligns with the global demand for sustainable agriculture solutions. With the increasing focus on green chemistry and eco-friendly formulations, researchers are investigating how this compound can be optimized to reduce environmental impact while maintaining efficacy.

Another area where CAS No. 1340084-50-5 is making waves is in material science. The compound's rigid cyclohexyl structure and functional amine group make it a valuable component in the design of advanced polymers and coating materials. Its incorporation into polymer matrices can improve thermal stability and mechanical properties, which are critical for applications in automotive, aerospace, and electronics industries. This aligns with the current trend of developing high-performance materials that meet stringent industry standards.

From a synthetic chemistry perspective, the preparation of 1-(4-Isopropylcyclohexyl)-1H-pyrazol-5-amine involves multi-step reactions that highlight the importance of regioselective control and catalytic efficiency. Recent advancements in flow chemistry and microwave-assisted synthesis have streamlined its production, making it more accessible for large-scale applications. These innovations are particularly relevant given the rising interest in process optimization and cost-effective manufacturing.

Safety and regulatory compliance are also critical considerations when working with 1-(4-Isopropylcyclohexyl)-1H-pyrazol-5-amine. While the compound is not classified as a hazardous material, proper handling and storage are essential to ensure its stability and longevity. Industry best practices recommend using inert atmospheres and moisture-controlled environments to prevent degradation. This aligns with the broader push for responsible chemical management and laboratory safety protocols.

In conclusion, 1-(4-Isopropylcyclohexyl)-1H-pyrazol-5-amine (CAS No. 1340084-50-5) is a versatile and valuable compound with wide-ranging applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and adaptability make it a focal point for ongoing research and development. As industries continue to prioritize innovation and sustainability, this compound is poised to play an increasingly important role in shaping the future of chemical science.